Cas no 341964-66-7 (2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide)

• Product Name: 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide
• CAS No: 341964-66-7
• MF: C₁₅H₂₀Cl₂N₂O₄S
• MW: 395.301301002502
• CID: 5026196
• Update Time: 2025-05-19

2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(2,4-dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide
• 2-({[2,4-dichloro-5-(propan-2-yloxy)phenyl]carbamoyl}methanesulfinyl)-N,N-dimethylacetamide
• Bionet1_002623
• MLS000694905
• HMS575P05
• HMS2630L04
• SMR000334774
• 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide

• Inchi： 1S/C15H20Cl2N2O4S/c1-9(2)23-13-6-12(10(16)5-11(13)17)18-14(20)7-24(22)8-15(21)19(3)4/h5-6,9H,7-8H2,1-4H3,(H,18,20)
• InChI Key： OKKZYHAZNKRZLV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1NC(CS(CC(N(C)C)=O)=O)=O)OC(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 476
• XLogP3: 2.6
• Topological Polar Surface Area: 94.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide

Professional Introduction to Compound with CAS No. 341964-66-7 and Product Name: 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide

Compound with the CAS number 341964-66-7 and the product name 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The detailed chemical composition and functional groups present in this molecule contribute to its unique reactivity and biological activity, making it a subject of intense research interest.

The core structure of this compound consists of a sulfinyl group attached to an N,N-dimethylacetamide moiety, which is further linked to an ethyl chain. This ethyl chain is terminated with a 2-(2,4-Dichloro-5-isopropoxyanilino) group, a substituent that introduces both electron-withdrawing and electron-donating properties into the molecule. The presence of chlorine atoms at the 2 and 4 positions of the aniline ring enhances the electrophilicity of the aromatic system, making it more susceptible to nucleophilic attack and facilitating various chemical transformations.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. The sulfinyl group in this compound not only contributes to its stability but also serves as a key pharmacophore for interacting with biological targets. The N,N-dimethylacetamide moiety provides a polar backbone that enhances solubility in both aqueous and organic solvents, making it suitable for various formulation strategies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications at the 2-(2,4-Dichloro-5-isopropoxyanilino) group have led to compounds with improved binding affinity to target proteins, suggesting their utility in treating inflammatory and infectious diseases.

The sulfinyl-N,N-dimethylacetamide core has also been explored for its antimicrobial properties. Studies have demonstrated that such derivatives can disrupt bacterial cell membranes by interfering with essential metabolic pathways. This mechanism of action makes them promising candidates for developing new antibiotics, particularly against drug-resistant strains. The structural rigidity provided by the sulfinyl group ensures stable interactions with bacterial enzymes, enhancing efficacy.

Advances in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling techniques have been employed to predict binding interactions between 2-{[2-(2,4-Dichloro-5-isopropoxyanilino)-2-oxoethyl]sulfinyl}-N,N-dimethylacetamide and various biological targets. These simulations have guided synthetic modifications aimed at optimizing potency and selectivity. Additionally, high-throughput screening (HTS) methods have been utilized to rapidly identify lead compounds from large libraries derived from this scaffold.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include sulfonylation followed by condensation reactions to introduce the N,N-dimethylacetamide moiety. The introduction of the 2-(2,4-Dichloro-5-isopropoxyanilino) group typically involves nucleophilic aromatic substitution (SNAr) reactions, where carefully selected reagents ensure high regioselectivity and yield.

In terms of pharmaceutical applications, researchers are exploring the potential of this compound as a kinase inhibitor. Kinases play crucial roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing analogs that bind tightly to specific kinase domains, it may be possible to develop targeted therapies with minimal side effects. Preliminary studies have shown promising results in inhibiting aberrant signaling pathways associated with certain cancers.

The versatility of this compound is further highlighted by its utility in developing prodrugs. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. The structural features of 341964-66-7 make it an ideal candidate for prodrug design due to its stability under physiological conditions but susceptibility to enzymatic hydrolysis at specific sites.

Environmental considerations also play a role in the development and application of this compound. Efforts are underway to optimize synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into laboratory protocols to ensure sustainable production practices.

The future prospects for this compound are exciting, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. As computational tools continue to evolve, so too will our ability to design molecules tailored for specific biological targets.